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Compound of Interest

Compound Name: Methyl propyl trisulfide

Cat. No.: B106692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Unsymmetrical trisulfides are organosulfur compounds characterized by a linear sequence of

three sulfur atoms linking two different organic residues (R-S-S-S-R'). These moieties are found

in various natural products, including those from the Allium and Brassica plant families, and are

recognized for their diverse biological activities. In the realm of drug development, the trisulfide

linkage is explored for its potential in creating prodrugs, targeted therapeutics, and compounds

with unique redox-modulating properties. The synthesis of unsymmetrical trisulfides, such as

methyl propyl trisulfide, presents a unique challenge due to the propensity for the formation

of symmetrical byproducts. This document outlines a representative protocol for the synthesis

of unsymmetrical trisulfides using methyl and propyl thiols as precursors, based on established

chemical principles.

Data Presentation
Characterization data for the target compound, methyl propyl trisulfide, is summarized below.

Please note that yields can vary significantly based on the specific synthetic method employed

and optimization of reaction conditions.

Table 1: Physicochemical and Spectroscopic Data for Methyl Propyl Trisulfide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b106692?utm_src=pdf-interest
https://www.benchchem.com/product/b106692?utm_src=pdf-body
https://www.benchchem.com/product/b106692?utm_src=pdf-body
https://www.benchchem.com/product/b106692?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₄H₁₀S₃

Molecular Weight 154.32 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 220.4 °C at 760 mmHg

Density 1.107 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.566

¹H NMR (CDCl₃, est.)

δ 2.45 (s, 3H, CH₃-S-), 2.85 (t, 2H, -S-CH₂-),

1.75 (sext, 2H, -CH₂-CH₂-), 1.05 (t, 3H, -CH₃)

ppm

¹³C NMR (CDCl₃, est.)
δ 23.5 (CH₃-S-), 43.0 (-S-CH₂-), 22.5 (-CH₂-

CH₂-), 13.0 (-CH₃) ppm

Typical Yield Range 30-70%

Experimental Protocols
Two primary methods for the synthesis of unsymmetrical trisulfides from thiol precursors are

presented below. Method 1 involves the sequential
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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